5-nitro-2-furaldehyde diphenylhydrazone

• IUPAC Name: N-[(E)-(5-nitrofuran-2-yl)methylideneamino]-N-phenylaniline
• InChI: InChI=1S/C17H13N3O3/c21-20(22)17-12-11-16(23-17)13-18-19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13H/b18-13+
• InChI Key: NYSMVFMMEZWRJQ-QGOAFFKASA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)N=CC3=CC=C(O3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)/N=C/C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

5-Nitro-2-furaldehyde diphenylhydrazone is a nitroaromatic compound derived from the condensation of 5-nitro-2-furaldehyde with diphenylhydrazine. It belongs to the class of hydrazones, characterized by the presence of the azomethine (-NH-N=CH-) group. Its nitro group and conjugated furan system contribute to redox activity, which is critical for interactions with biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Thiosemicarbazones and Semicarbazones

Compounds such as 5-nitro-2-furaldehyde thiosemicarbazone and 5-nitro-2-furaldehyde semicarbazone share the same nitro-furan backbone but differ in their hydrazone substituents. Key comparisons include:

• Crystallography and Polymorphism: The thiosemicarbazone (1) and semicarbazone (3) exhibit distinct polymorphic forms. For example, semicarbazone (3) forms three monoclinic polymorphs (3α, 3β, 3γ), while thiosemicarbazone (1) crystallizes as dmf solvates (1·dmfα and 1·dmfβ) .
• Hydrogen Bonding : The replacement of oxygen (semicarbazone) with sulfur (thiosemicarbazone) alters hydrogen-bonding networks, affecting crystal packing and stability. Sulfur’s larger atomic size reduces hydrogen-bond acceptor strength compared to oxygen, leading to less predictable synthon formation .

Physicochemical Properties

• Solubility and Stability :
  • The semicarbazone derivative is prone to hydrolysis, releasing 5-nitro-2-furaldehyde, which is used as a marker metabolite for detecting nitrofurazone residues in food products .
  • In alkaline solutions, 5-nitro-2-furaldehyde forms nitronic acid anions, which undergo irreversible redox reactions in acidic conditions, generating nitrile oxides and polymerization products .

Toxicity and Carcinogenicity

• This underscores the nitro group’s role in genotoxicity.

Data Tables

Table 1: Oxygen Consumption Rates of Nitro Compounds in V79 Cells

Compound	Relative Oxygen Utilization Rate
5-Nitro-2-furaldehyde	-0.26
Nitrofurazone	-0.33
Nifuroxime	-0.29
p-Nitroacetophenone	-0.40

Data adapted from Biaglow et al. (1978) .

Table 2: Antitubercular Activity of 5-Nitro-2-Furaldehyde Derivatives

Compound	MIC (µM)	Cytotoxicity (CC₅₀, µM)	Selectivity Index
3v	0.19	>350	>1800
3a	4.8	>350	>73

Data from PubMed (2010) .

Key Notes

• Safety: The nitro group in 5-nitro-2-furaldehyde derivatives is linked to carcinogenicity, necessitating careful handling and disposal .
• Applications: Potential uses include antitubercular agents, anti-leishmanial leads, and food safety markers .